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Compound of Interest

Compound Name: Disuprazole

CAS No.: 99499-40-8

Cat. No.: B1219562

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: These application notes provide a comprehensive overview of the recommended

dosage, administration protocols, and mechanism of action of Aripiprazole in mouse models.

Aripiprazole is an atypical antipsychotic with a unique pharmacological profile, acting as a

partial agonist at dopamine D2 and serotonin 5-HT1A receptors, and an antagonist at serotonin

5-HT2A receptors.[1][2][3] This document is intended to guide researchers in designing and

executing preclinical studies involving Aripiprazole in mice.

Quantitative Data Summary
The following table summarizes the reported dosages and pharmacokinetic parameters of

Aripiprazole in mouse models from various studies.
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Parameter Value
Mouse
Strain

Administrat
ion Route

Study
Focus

Reference

Dosage

Range

0.1 - 10

mg/kg

ICR, C57Bl/6,

Swiss

Intraperitonea

l (i.p.), Oral

(gavage,

drinking

water)

Behavioral

studies,

neuroprotecti

on, cognitive

function

[4][5][6]

Acute

Dosage
1 - 10 mg/kg ICR

Intraperitonea

l (i.p.)

Attenuation of

methampheta

mine-induced

stereotypy

[4]

Chronic

Dosage

1 - 10

mg/kg/day
C57Bl/6

Oral (drinking

water)

Pharmacokin

etic and

behavioral

effects

[7]

Chronic

Dosage
3 mg/kg/day Not Specified Not Specified

Neuroprotecti

ve effects in a

cerebral

ischemia

model

[5]

Chronic

Dosage
1 mg/kg/day

5xFAD (AD

model)

Intraperitonea

l (i.p.)

Therapeutic

effects on

Alzheimer's

disease

pathology

[8]

Brain to

Serum Ratio

Up to 9-fold

higher

concentration

in the brain

Wild type and

abcb1ab (-/-)

Intraperitonea

l (i.p.)

Pharmacokin

etics and P-

glycoprotein

interaction

[9]

Experimental Protocols
Preparation of Aripiprazole Solution
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Materials:

Aripiprazole powder

Vehicle (e.g., 0.9% saline, distilled water with a small percentage of Tween 80 or DMSO)

Vortex mixer

Sonicator (optional)

Sterile filters (0.22 µm)

Sterile vials

Protocol:

Calculate the required amount of Aripiprazole and vehicle based on the desired final

concentration and the total volume needed for the study.

Weigh the Aripiprazole powder accurately.

In a sterile vial, add the Aripiprazole powder.

Add a small amount of the vehicle to the vial to create a paste.

Gradually add the remaining vehicle while continuously vortexing to ensure complete

dissolution. If solubility is an issue, a brief sonication can be applied.

Once fully dissolved, filter the solution through a 0.22 µm sterile filter into a new sterile vial to

ensure sterility, especially for parenteral administration.

Store the solution as recommended by the manufacturer, typically protected from light.

Administration of Aripiprazole to Mice
The choice of administration route depends on the experimental design and objectives.

Common routes for Aripiprazole in mice include intraperitoneal injection and oral gavage.

a) Intraperitoneal (i.p.) Injection
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Materials:

Prepared Aripiprazole solution

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)

Animal scale

70% ethanol

Protocol:

Weigh the mouse to determine the correct volume of Aripiprazole solution to inject based on

the desired dosage (mg/kg).

Gently restrain the mouse, exposing the abdomen.

Wipe the injection site (lower right or left quadrant of the abdomen) with 70% ethanol.

Insert the needle at a 15-30 degree angle into the peritoneal cavity, being careful to avoid

puncturing internal organs.

Aspirate slightly to ensure no fluid (e.g., blood, urine) is drawn into the syringe.

Inject the calculated volume of the Aripiprazole solution slowly.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any adverse reactions.

b) Oral Gavage

Materials:

Prepared Aripiprazole solution

Sterile oral gavage needles (flexible or rigid, appropriate size for mice)
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Sterile syringes

Animal scale

Protocol:

Weigh the mouse to calculate the administration volume.

Fill a syringe with the correct volume of the Aripiprazole solution and attach the gavage

needle.

Gently restrain the mouse, holding it in an upright position.

Carefully insert the gavage needle into the mouth, passing it over the tongue and along the

roof of the mouth towards the esophagus.

Advance the needle slowly and smoothly until it reaches the stomach. Do not force the

needle.

Administer the solution slowly.

Gently remove the gavage needle.

Return the mouse to its cage and monitor for any signs of distress.

Visualizations
Signaling Pathway of Aripiprazole
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Caption: Aripiprazole's mechanism of action on key neurotransmitter receptors.

Experimental Workflow for a Behavioral Study
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Caption: A typical experimental workflow for studying Aripiprazole in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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